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Physical Property Comparison

Property
5-Ethyl-2-nonanol
(Branched)

Straight-Chain Isomer
(e.g., 2-Nonanol)

Significance for Solubility

Water
Solubility

57.47 mg/L at 25°C (est)
[1] [2]

~1,000 mg/L (est. for 1-
Nonanol) [3]

Lower solubility due to
increased hydrophobicity from

branching [3].

logP (log
Kow)

4.13 (est) [2] Information missing Higher logP confirms greater

lipophilicity and lower water
affinity.

Molecular
Formula

C₁₁H₂₄O [3] [1] [4] C₉H₂₀O (e.g., 2-
Nonanol) [3]

Different carbon backbone
structure and chain length.

Structure CCCCC(CC)CCC(C)O

(Branched) [3]
CCCCCCCCC(C)O

(Linear, example)
Branching reduces surface
area and disrupts orderly

dissolution in water [3].

The core reason for the lower water solubility of 5-Ethyl-2-nonanol lies in its molecular architecture. The

ethyl branch on the carbon chain increases the molecule's overall hydrophobicity [3]. This branch shields
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polar regions and reduces the molecule's ability to form hydrogen bonds with water molecules efficiently.

Consequently, the branched molecule is "worse" at dissolving in water but "better" at mixing with organic,

fat-soluble (lipophilic) solvents.

Experimental Determination of Solubility and logP

For rigorous comparison, here are standard experimental protocols to measure the key properties discussed.

Protocol 1: Measuring Water Solubility via Shake-Flask Method

This is a direct method for determining the saturation concentration of a compound in water [1] [2].

Principle: A compound is dissolved in water at a constant temperature until saturation, and the

concentration in the aqueous phase is analyzed.
Materials:

Analytical balance
Thermostatic shaker bath

Glass vials with septa
HPLC or GC-MS system with a suitable detector

Syringe filters (e.g., 0.45 µm PTFE)
Procedure:

Preparation: Place an excess amount of 5-Ethyl-2-nonanol into a glass vial. Add a known
volume of water or buffer.

Equilibration: Seal the vial and agitate it continuously in a shaker bath at a controlled
temperature (e.g., 25°C) for 24 hours to reach equilibrium.

Phase Separation: Allow the phases to separate. Alternatively, use centrifugation.
Sampling: Carefully draw a sample from the aqueous layer using a syringe, ensuring no

organic phase is collected, and pass it through a syringe filter.
Analysis: Quantify the concentration of the alcohol in the filtered aqueous sample using a

calibrated GC-MS or HPLC method. Compare against the straight-chain isomer processed
identically.

Protocol 2: Measuring logP via the Shake-Flask Method

This method directly determines the partition coefficient, a fundamental measure of lipophilicity [1] [2].
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Principle: A compound is partitioned between immiscible water and n-octanol phases. The logP is

the logarithm of the ratio of its concentration in the two phases.
Materials:

n-Octanol, pre-saturated with water
Water or buffer, pre-saturated with n-octanol

Thermostatic shaker bath
HPLC vials and system

Procedure:
Partitioning: Dissolve a known amount of 5-Ethyl-2-nonanol in a mixture of water-saturated

octanol and octanol-saturated water (e.g., 1:1 ratio) in a vial.
Equilibration: Shake the mixture vigorously for 30-60 minutes at a constant temperature (e.g.,

25°C), then allow phases to separate completely.
Analysis: Measure the concentration of the solute in both the octanol and water phases using

HPLC.
Calculation: Calculate logP using the formula: logP = log₁₀ (Concentration_in_Octanol /
Concentration_in_Water).

Relationship Between Molecular Structure and
Solubility

The following diagram illustrates how the structure of 5-Ethyl-2-nonanol leads to its physical properties and

resultant solubility.
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Ethyl Branch Group

Increased Hydrophobicity

High logP (4.13) Low Water Solubility
(57.5 mg/L) High Lipophilicity

Suitable for lipophilic systems

Unsuitable for aqueous systems

Click to download full resolution via product page

Key Takeaways for Researchers

For Aqueous Systems: The branched 5-Ethyl-2-nonanol is a poor choice due to its very low water
solubility. A straight-chain alcohol like 1-Octanol or 2-Nonanol would be more soluble, though still with

limited solubility [3].
For Lipophilic Systems: The branched structure makes 5-Ethyl-2-nonanol an excellent candidate

for use in organic solvents, fragrances, or as an intermediate in synthesizing other lipophilic
compounds [3] [1].

Verification is Key: The available data is largely estimated. For critical applications, experimentally
validating the solubility and logP using the provided protocols is essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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